Cas no 41038-70-4 (5H,6H,7H,8H,9H-pyrido2,3-bazepine)

• Product Name: 5H,6H,7H,8H,9H-pyrido2,3-bazepine
• CAS No: 41038-70-4
• Molecular Formula: C₉H₁₂N₂
• Molecular Weight: 148.20498
• MDL: MFCD01690800
• CID: 1112207
• PubChem ID: 12413175

5H,6H,7H,8H,9H-pyrido2,3-bazepine Properties

Names and Identifiers

• 6,7,8,9-tetrahydro-5H-Pyrido[2,3-b]azepine
• 5,6,7,8-Tetrahydro-1H-pyrido[2,3-b]azepine
• 1H-1,5-Benzodiazepin-3-ol, 2,3,4,5-tetrahydro-
• 2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepin-3-ol
• 2,3,4,5-tetrahydro-1H-pyrido[3,2-b]azepin-2-one
• 2,3,4,5-Tetrahydro-1H-pyrido< 2,3-b> azepin
• 2,3,4,5-Tetrahydro-1H-pyrido< 3,2-b> azepin-2-on
• 5,7,8,9-tetrahydro-pyrido[3,2-b]azepin-6-one
• 6,7,8,9-Tetrahydro-5H-pyrido< 2,3-b> azepin
• CTK1D0715
• 5H,6H,7H,8H,9H-pyrido2,3-bazepine
• SCHEMBL2608519
• AKOS006353415
• EN300-349442
• 5H,6H,7H,8H,9H-pyrido[2,3-b]azepine
• 41038-70-4
• F1967-9985
• 6,7,8,9-tetrahydro-5H-pyrido[2,3-b]azepin
• Z1203733884

• MDL： MFCD01690800
• InChIKey： TYUNYXYPNUPGGI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2/c1-2-6-10-9-8(4-1)5-3-7-11-9/h3,5,7H,1-2,4,6H2,(H,10,11)
• SMILES： C1CCNC2=C(C1)C=CC=N2

Computed Properties

• Exact Mass: 148.100048391g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.100048391g/mol
• Heavy Atom Count: 11
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines